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Compound of Interest

Compound Name: ODM-204

Cat. No.: B3419984 Get Quote

Technical Support Center: ODM-204
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ODM-204.

The information is designed to address common challenges, with a focus on solubility issues

encountered during experimental setups.

Frequently Asked Questions (FAQs)
1. What is ODM-204 and what is its mechanism of action?

ODM-204 is an orally available, nonsteroidal small molecule that acts as a dual inhibitor of the

androgen receptor (AR) and the enzyme CYP17A1 (steroid 17-alpha-hydroxylase/C17,20-

lyase).[1] Its dual mechanism allows it to both block the signaling of androgens by binding to

the AR and inhibit the production of androgens in the testes and adrenal glands.[1][2][3] This

combined action is intended to decrease androgen-dependent growth signaling in prostate

cancer cells.[1]

2. What are the reported IC50 values for ODM-204?

ODM-204 has been reported to have the following IC50 values:

CYP17A1: 22 nM[4]

Androgen Receptor (AR): 80 nM[4]
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3. In which solvents is ODM-204 soluble?

Published data indicates that ODM-204 is soluble in Dimethyl Sulfoxide (DMSO) but not in

water.[1] Specific quantitative solubility data in DMSO or other organic solvents like ethanol is

not readily available in the public domain.

4. How should I prepare a stock solution of ODM-204?

Given its solubility profile, DMSO is the recommended solvent for preparing a high-

concentration stock solution of ODM-204.

Troubleshooting Guide: ODM-204 Solubility Issues
Researchers may encounter precipitation of ODM-204 when diluting a DMSO stock solution

into aqueous buffers or cell culture media for in vitro assays. This is a common issue for

hydrophobic compounds.

Problem: My ODM-204 precipitates out of solution when I add it to my cell culture medium.

Possible Causes:

Low Aqueous Solubility: ODM-204 is poorly soluble in aqueous solutions. The final

concentration of DMSO in your working solution may be too low to keep the compound

dissolved.

High Final Concentration of ODM-204: The desired final concentration of ODM-204 in the

aqueous medium may exceed its solubility limit.

Temperature Changes: A rapid change in temperature between the stock solution and the

aqueous medium can sometimes cause precipitation.

Interactions with Media Components: Components in the cell culture medium, such as salts

and proteins, can sometimes interact with the compound and reduce its solubility.

Solutions and Experimental Protocols:

Here are some strategies to address ODM-204 precipitation:
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Optimize Final DMSO Concentration:

Protocol: Prepare a range of final DMSO concentrations in your cell culture medium (e.g.,

0.1%, 0.25%, 0.5%) to determine the minimum concentration required to maintain ODM-
204 solubility at your desired working concentration. Remember to include a vehicle

control with the same final DMSO concentration in your experiments to account for any

solvent effects.

Serial Dilutions:

Protocol: Instead of a single large dilution, perform serial dilutions of your DMSO stock

solution into the aqueous medium. This gradual decrease in solvent concentration can

sometimes prevent the compound from crashing out of solution.

Warm the Aqueous Medium:

Protocol: Gently warm your cell culture medium or buffer to 37°C before adding the ODM-
204 stock solution. This can sometimes help to increase the solubility. Ensure the warming

is gentle and does not degrade media components.

Vortexing During Dilution:

Protocol: While adding the ODM-204 stock solution to the aqueous medium, vortex the

tube or gently swirl the plate. This rapid mixing can help to disperse the compound and

prevent localized high concentrations that are more prone to precipitation.

Data Presentation
Table 1: ODM-204 Inhibitory Activity

Target IC50 Value

CYP17A1 22 nM[4]

Androgen Receptor 80 nM[4]
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Signaling Pathway of ODM-204

ODM-204 Dual Mechanism of Action
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ODM-204 inhibits androgen synthesis via CYP17A1 and blocks the androgen receptor.
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Caption: ODM-204's dual inhibition of CYP17A1 and the Androgen Receptor.
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Troubleshooting Workflow for ODM-204 Solubility Issues

Troubleshooting ODM-204 Precipitation

Start: ODM-204 Precipitation Observed

Is final DMSO
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(e.g., to 0.5%)

Yes
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No
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Yes
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Warm media to 37°C before adding ODM-204

Issue Persists: Consider alternative formulation strategies

Vortex/mix while adding ODM-204

A logical workflow for addressing ODM-204 precipitation in experiments.
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Caption: A step-by-step guide to troubleshooting ODM-204 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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